Cas no 20762-35-0 (Carbobenzyloxytryptophyltyrosine methyl ester)

• Product Name: Carbobenzyloxytryptophyltyrosine methyl ester
• CAS No: 20762-35-0
• MF: C₂₉H₂₉N₃O₆
• MW: 515.557067632675
• CID: 4735881
• PubChem ID: 92643563
• Update Time: 2025-11-02

Carbobenzyloxytryptophyltyrosine methyl ester Chemical and Physical Properties

Names and Identifiers

• SY253739
• CARBOBENZYLOXYTRYPTOPHYLTYROSINE METHYL ESTER
• Methyl (S)-2-[(S)-2-(Cbz-amino)-3-(1H-indol-3-yl)propanamido]-3-(4-hydroxyphenyl)propanoate
• 20762-35-0
• methyl (2S)-2-[(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanamido]-3-(4-hydroxyphenyl)propanoate
• AC8275
• (S)-Methyl 2-((S)-2-(((benzyloxy)carbonyl)amino)-3-(1H-indol-3-yl)propanamido)-3-(4-hydroxyphenyl)propanoate
• Carbobenzyloxytryptophyltyrosine methyl ester

• Inchi： 1S/C29H29N3O6/c1-37-28(35)26(15-19-11-13-22(33)14-12-19)31-27(34)25(16-21-17-30-24-10-6-5-9-23(21)24)32-29(36)38-18-20-7-3-2-4-8-20/h2-14,17,25-26,30,33H,15-16,18H2,1H3,(H,31,34)(H,32,36)
• InChI Key： BSJQWSCBLGKGEA-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CNC2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1)NC(C(=O)OC)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 515.20563565g/mol
• Monoisotopic Mass: 515.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 130

Additional information on Carbobenzyloxytryptophyltyrosine methyl ester

Comprehensive Guide to Carbobenzyloxytryptophyltyrosine methyl ester (CAS No. 20762-35-0): Properties, Applications, and Research Insights

Carbobenzyloxytryptophyltyrosine methyl ester (CAS No. 20762-35-0) is a specialized peptide derivative widely used in biochemical and pharmaceutical research. This compound, often abbreviated as Cbz-Trp-Tyr-OMe, plays a critical role in peptide synthesis, enzyme studies, and drug development. Its unique structure, combining tryptophan and tyrosine residues with a carbobenzyloxy (Cbz) protecting group and a methyl ester, makes it invaluable for researchers exploring protein interactions and signal transduction pathways.

The growing interest in peptide-based therapeutics has elevated the importance of compounds like Carbobenzyloxytryptophyltyrosine methyl ester. With increasing searches for "peptide synthesis techniques" and "Cbz-protected amino acids," this compound is gaining attention in academic and industrial labs. Its applications span from neurotransmitter research to the development of targeted drug delivery systems, aligning with current trends in personalized medicine and bioconjugation technologies.

From a chemical perspective, Carbobenzyloxytryptophyltyrosine methyl ester exhibits distinct properties due to its aromatic tryptophyl and tyrosyl side chains. The Cbz group provides stability during synthesis, while the methyl ester enhances solubility in organic solvents—a feature frequently queried in search engines like "solubility of Cbz-protected peptides." These characteristics make it ideal for solid-phase peptide synthesis (SPPS) and fragment condensation strategies, addressing common challenges in peptide chain assembly.

Recent advancements in cancer research and neuroscience have further highlighted the relevance of Carbobenzyloxytryptophyltyrosine methyl ester. Studies investigating tryptophan metabolism in tumor microenvironments or tyrosine phosphorylation in neurodegenerative diseases often utilize this compound as a building block or analytical standard. This aligns with trending search terms such as "peptides in oncology research" and "amino acid derivatives for neurological disorders," demonstrating its intersection with cutting-edge biomedical inquiries.

The pharmacokinetic optimization of peptide drugs represents another area where Carbobenzyloxryptophyltyrosine methyl ester contributes significantly. As researchers explore solutions to "peptide stability challenges" and "oral bioavailability enhancement," the methyl ester modification offers insights into prodrug strategies. This application responds to frequent industry searches about "peptide drug formulation techniques" and "amino acid prodrug design," making the compound relevant to current pharmaceutical development priorities.

Quality control and analytical characterization of Carbobenzyloxytryptophyltyrosine methyl ester remain crucial topics, as evidenced by search queries like "HPLC analysis of protected peptides" and "mass spectrometry of Cbz derivatives." The compound's well-defined chromatographic behavior and mass spectral features make it a valuable reference material for method development in peptide analytics—a growing need with the expansion of therapeutic peptide pipelines across biotech companies.

In material science applications, researchers investigating "peptide-based biomaterials" and "self-assembling amino acid derivatives" frequently encounter Carbobenzyloxytryptophyltyrosine methyl ester. Its aromatic systems enable π-π stacking interactions that can direct nanoscale assembly, while the Cbz protection allows controlled deprotection for sequential functionalization. These properties address current interests in smart materials and biointerface engineering, as reflected in rising search volumes for these interdisciplinary topics.

The commercial availability and synthesis protocols for Carbobenzyloxytryptophyltyrosine methyl ester also generate substantial search traffic, with queries like "Cbz-Trp-Tyr-OMe suppliers" and "synthetic routes to protected dipeptides." Suppliers typically provide this compound with >95% purity, characterized by NMR and HPLC, meeting the rigorous standards required for biomedical research. This accessibility supports its widespread use across academic and industrial settings investigating peptide structure-activity relationships.

Looking toward future applications, Carbobenzyloxytryptophyltyrosine methyl ester continues to attract research attention in emerging fields such as peptide nucleic acids (PNAs) and bioorthogonal chemistry. These areas, frequently searched in connection with "next-generation therapeutics" and "click chemistry in biomedicine," demonstrate the compound's potential beyond traditional peptide synthesis. Its dual aromatic systems offer unique opportunities for fluorescent labeling and molecular recognition studies that align with modern chemical biology approaches.

For researchers entering the field, understanding the handling and storage of Carbobenzyloxytryptophyltyrosine methyl ester remains essential, as shown by practical queries like "stability of Cbz peptides" and "lyophilization of amino acid derivatives." Proper storage at -20°C under inert atmosphere preserves the compound's integrity, while dissolution in DMF or DMSO facilitates experimental workflows—information highly valued by laboratory personnel working with this sensitive but invaluable biochemical tool.